Cas no 59942-84-6 (2-Isopropylpyrazolo1,5-apyridine)

• Product Name: 2-Isopropylpyrazolo1,5-apyridine
• CAS No: 59942-84-6
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• CID: 822552
• PubChem ID: 11378658
• Update Time: 2025-05-19

2-Isopropylpyrazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 2-(1-methylethyl)-Pyrazolo[1,5-a]pyridine
• 2-Isopropyl-pyrazolo[1,5-a]pyridine
• Pyrazolo[1,5-a]pyridine, 2-(1-methylethyl)-
• Pyrazolo[1,5-a]pyridine, 2-(1-methylethyl)- (9CI)
• 2-Isopropylpyrazolo1,5-apyridine

• MDL： MFCD12828163
• Inchi： 1S/C10H12N2/c1-8(2)10-7-9-5-3-4-6-12(9)11-10/h3-8H,1-2H3
• InChI Key： YDLUHABALCALTM-UHFFFAOYSA-N
• SMILES： N12C=CC=CC1=CC(C(C)C)=N2

Computed Properties

• Exact Mass: 160.100048391g/mol
• Monoisotopic Mass: 160.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 2-Isopropylpyrazolo1,5-apyridine

Comprehensive Overview of 2-Isopropylpyrazolo[1,5-a]pyridine (CAS No. 59942-84-6): Properties, Applications, and Industry Insights

2-Isopropylpyrazolo[1,5-a]pyridine (CAS No. 59942-84-6) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. The pyrazolo[1,5-a]pyridine core, combined with an isopropyl substituent, imparts distinct chemical properties, making it a versatile intermediate in synthetic chemistry. Researchers and manufacturers increasingly seek this compound for its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for 2-Isopropylpyrazolo[1,5-a]pyridine has surged, driven by its relevance in addressing global health challenges. For instance, its structural analogs have been explored in COVID-19 drug repurposing studies, aligning with the growing public interest in pandemic-related therapeutics. Search engine analytics reveal frequent queries such as "pyrazolo[1,5-a]pyridine derivatives in medicine" and "CAS 59942-84-6 suppliers," reflecting its commercial and scientific value.

The compound's physicochemical properties—including moderate lipophilicity and hydrogen-bonding capacity—enhance its bioavailability, a critical factor in pharmacokinetic optimization. This aligns with industry trends favoring fragment-based drug design (FBDD), where small heterocycles like 2-Isopropylpyrazolo[1,5-a]pyridine serve as building blocks. Notably, its stability under physiological conditions makes it suitable for high-throughput screening (HTS) platforms, a hotspot in AI-driven drug discovery discussions.

From a synthetic perspective, CAS 59942-84-6 is often synthesized via Pd-catalyzed cross-coupling reactions, a method frequently searched by organic chemists. Environmental concerns have also spurred interest in green chemistry approaches for its production, resonating with the sustainability trends dominating scientific forums. Regulatory databases emphasize its compliance with REACH and FDA guidelines, further bolstering its adoption in GMP-compliant manufacturing.

Beyond pharmaceuticals, 2-Isopropylpyrazolo[1,5-a]pyridine finds niche applications in material science, particularly in organic light-emitting diodes (OLEDs). Its electron-rich structure contributes to charge transport efficiency, a topic trending in renewable energy circles. Patent analyses highlight its inclusion in advanced photovoltaic materials, addressing the demand for eco-friendly technologies—a key focus area in 2024.

In conclusion, 2-Isopropylpyrazolo[1,5-a]pyridine (CAS No. 59942-84-6) exemplifies the intersection of innovation and practicality. Its multifaceted applications—from life sciences to clean energy—position it as a compound of enduring relevance. As research continues to uncover its potential, stakeholders across industries remain keenly attuned to its evolving role in next-generation technologies.